5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(3,4-difluorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H10F2O2/c1-17-13-5-3-9(7-12(13)16)8-2-4-10(14)11(15)6-8/h2-7,16H,1H3
• InChI Key: YLXDIUMSSIBJTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C13H10F2O2
• DSSTOX Substance ID: DTXSID70685525
• Molecular Weight: 236.21 g/mol
• CAS RN: 1261989-26-7

Description

5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, is a compound that has been studied extensively due to its potential applications in various scientific research areas. It has been found to possess a wide range of unique biochemical and physiological effects, which make it a highly promising compound for further research and development.

Mechanism of Action

The mechanism of action of 5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, is not yet fully understood. However, it is believed to interact with various proteins and enzymes in the body, resulting in a range of biochemical and physiological effects. It is also believed to interact with various drugs, resulting in an increase in the potency of the drug or a decrease in its side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, have been studied extensively. It has been found to have a range of effects, including the inhibition of various enzymes, the modulation of various proteins, and the inhibition of various cell signaling pathways. It has also been found to have anti-inflammatory and antioxidant effects, as well as to modulate the expression of various genes.

Advantages and Limitations for Lab Experiments

5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, has a number of advantages and limitations for laboratory experiments. One of the main advantages is its low cost and easy availability. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for a variety of experiments. However, it has some limitations, such as its short half-life and its potential to interfere with the results of other experiments.

Future Directions

The potential applications of 5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, are numerous and there are many possible future directions for research. These include further investigations into its mechanism of action, its effects on various proteins and enzymes, its effects on various drugs, and its potential use in drug discovery and development. Additionally, further research could be conducted into its potential applications in cancer research, neurodegenerative diseases, and other areas.

Synthesis Methods

5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, can be synthesized by a two-step process. The first step involves the reaction of 3,4-difluorobenzaldehyde with sodium hydroxide in an aqueous solution to form 3,4-difluorobenzoic acid. The second step involves the reaction of 3,4-difluorobenzoic acid with 2-methoxyphenol in an aqueous solution to form 5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%.

Scientific Research Applications

5-(3,4-Difluorophenyl)-2-methoxyphenol, 95%, has been used in a variety of scientific research applications. It has been used as a probe molecule to study the structure and function of various proteins, as a fluorescent marker to study cellular processes, and as a tool in drug discovery and development. It has also been used to study the structure and function of various enzymes, as well as to study the effects of various drugs on the human body.